Cas no 444643-16-7 ((αS)-3,5-Difluoro-α-methylbenzenemethanamine)

• Product Name: (αS)-3,5-Difluoro-α-methylbenzenemethanamine
• CAS No: 444643-16-7
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD06761827
• CID: 328279
• PubChem ID: 40786938
• Update Time: 2025-10-23

(αS)-3,5-Difluoro-α-methylbenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3,5-difluoro-a-methyl-,(aS)-
• (S)-1-(3,5-Difluorophenyl)ethanaminehydrochloride
• (S)-1-(3,5-difluorophenyl)ethanamine
• (1S)-1-(3,5-difluorophenyl)ethan-1-amine
• (1S)-1-(3,5-difluorophenyl)ethanamine
• (S)-1-(3,5-Difluorophenyl)ethylamine
• (S)-alpha-Methyl-3,5-difluorobenzylamine
• 643B167
• Benzenemethanamine, 3,5-difluoro-a-methyl-, (aS)-
• Benzenemethanamine, 3,5-difluoro--methyl-, (alphaS)- (9CI)
• Benzenemethanamine, 3,5-difluoro-alpha-methyl-, (alphaS)- (9CI)
• BENZENEMETHANAMINE,
• I11046
• PS-8828
• AKOS017343728
• Benzenemethanamine, 3,5-difluoro--methyl-, (S)-
• SCHEMBL1728961
• MFCD06761827
• 444643-16-7
• EN300-1998133
• BENZENEMETHANAMINE,3,5-DIFLUORO-ALPHA-METHYL-,(ALPHAS)-(9CI)
• (αS)-3,5-Difluoro-α-methylbenzenemethanamine

• MDL： MFCD06761827
• Inchi： 1S/C8H9F2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： XTIXPIMMHGCRJD-YFKPBYRVSA-N
• SMILES： FC1C=C(C=C(C=1)[C@H](C)N)F

Computed Properties

• Exact Mass: 193.047
• Monoisotopic Mass: 193.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.4

Experimental Properties

• PSA: 26.02000
• LogP: 2.68480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (αS)-3,5-Difluoro-α-methylbenzenemethanamine

Recent Advances in the Study of (αS)-3,5-Difluoro-α-methylbenzenemethanamine (CAS: 444643-16-7)

In recent years, (αS)-3,5-Difluoro-α-methylbenzenemethanamine (CAS: 444643-16-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique structural features, has been the focus of numerous studies aimed at exploring its potential applications in drug discovery and development. The compound's stereochemistry and fluorine substitutions make it a promising candidate for modulating biological targets with high specificity.

Recent studies have highlighted the role of (αS)-3,5-Difluoro-α-methylbenzenemethanamine as a key intermediate in the synthesis of novel therapeutic agents. Its incorporation into drug candidates has been shown to enhance binding affinity and metabolic stability, particularly in the context of central nervous system (CNS) disorders. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, to optimize the production of this compound with high enantiomeric purity.

One of the most notable applications of (αS)-3,5-Difluoro-α-methylbenzenemethanamine is its use in the development of selective serotonin reuptake inhibitors (SSRIs) and other psychotropic agents. Preclinical studies have demonstrated its efficacy in modulating serotonin transporter (SERT) activity, suggesting potential therapeutic benefits for depression and anxiety disorders. Additionally, its fluorinated aromatic ring contributes to improved pharmacokinetic properties, such as increased blood-brain barrier penetration and reduced susceptibility to oxidative metabolism.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize (αS)-3,5-Difluoro-α-methylbenzenemethanamine with unprecedented precision. These tools have been instrumental in elucidating the compound's conformational dynamics and interactions with biological targets. Furthermore, computational modeling studies have provided insights into the structural determinants of its activity, facilitating the design of derivatives with enhanced therapeutic profiles.

In conclusion, (αS)-3,5-Difluoro-α-methylbenzenemethanamine (CAS: 444643-16-7) represents a versatile and valuable building block in medicinal chemistry. Its unique combination of stereochemical and electronic properties offers exciting opportunities for the development of next-generation pharmaceuticals. Ongoing research efforts continue to uncover new applications and optimize synthetic routes, underscoring the compound's enduring relevance in the field of chemical biology and drug discovery.